4-methyl-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)benzenesulfonohydrazide

• IUPAC Name: N-(2-hydroxy-1-methylindol-3-yl)imino-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H15N3O3S/c1-11-7-9-12(10-8-11)23(21,22)18-17-15-13-5-3-4-6-14(13)19(2)16(15)20/h3-10,20H,1-2H3
• InChI Key: UJYOIWCLWLSAJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=NC2=C(N(C3=CC=CC=C32)C)O
• Molecular Formula: C16H15N3O3S
• DSSTOX Substance ID: DTXSID001124750
• Molecular Weight: 329.4 g/mol
• CAS No.: 3265-25-6

Description

4-methyl-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C16H15N3O3S and its molecular weight is 329.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

• The compound is known to form by the condensation of deacetyl tenuazonic acid (DTA) and p-toluenesulfonohydrazide, leading to a crystal structure with chains linked by N—H⋯O hydrogen bonds (Siegel et al., 2009).

Antiviral Activity

• Some derivatives of the compound demonstrate in vitro antiviral activity against vaccinia and cowpox virus replication in human foreskin fibroblast cells, showing significant inhibitory effects compared to the antiviral drug cidofovir (Selvam et al., 2006).

Spectroscopic Characterization and Computational Analysis

• A related sulfonyl derivative has been prepared and its structure and spectral parameters were investigated through single-crystal X-ray diffraction and density functional theory (DFT) calculations, showing good correlation between experimental and theoretical data (Sen & Cukurovalı, 2020).

Electrochemical Studies

• Novel Mannich bases related to the compound have been synthesized and characterized, with their electrochemical behavior studied using polarography and cyclic voltammetry (Naik et al., 2013).

Pharmacological Evaluation and Molecular Docking

• The compound's derivatives have been evaluated for anti-inflammatory and analgesic activity. Molecular docking studies exhibit comparable interaction with synthesized derivatives and standard drugs (Kerzare et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been found to target cyclin-dependent kinase 2 (cdk2) in humans . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to cell cycle arrest.

Mode of Action

It is known that indole derivatives, which this compound is a part of, can bind with high affinity to multiple receptors . This suggests that the compound might interact with its targets, possibly leading to changes in their function.